Cas no 1889994-97-1 (Cyclopropanecarboxaldehyde, 1-(1-piperidinylsulfonyl)-)

• Product Name: Cyclopropanecarboxaldehyde, 1-(1-piperidinylsulfonyl)-
• CAS No: 1889994-97-1
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 5264359
• Update Time: 2025-05-20

Cyclopropanecarboxaldehyde, 1-(1-piperidinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxaldehyde, 1-(1-piperidinylsulfonyl)-

• Inchi： 1S/C9H15NO3S/c11-8-9(4-5-9)14(12,13)10-6-2-1-3-7-10/h8H,1-7H2
• InChI Key： MPZGZYHMQFMUKW-UHFFFAOYSA-N
• SMILES： C1(S(N2CCCCC2)(=O)=O)(C=O)CC1

Additional information on Cyclopropanecarboxaldehyde, 1-(1-piperidinylsulfonyl)-

Cyclopropanecarboxaldehyde, 1-(1-piperidinylsulfonyl)- (CAS No. 1889994-97-1): A Comprehensive Overview in Modern Chemical Biology

Cyclopropanecarboxaldehyde, 1-(1-piperidinylsulfonyl)-, identified by its unique Chemical Abstracts Service number (CAS No. 1889994-97-1), represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its cyclopropane ring and aldehyde functional group, combined with a piperidine-sulfonyl moiety, has garnered attention due to its versatile applications in drug discovery and molecular synthesis. The structural peculiarities of this molecule make it a valuable intermediate in the development of novel bioactive agents.

The cyclopropane moiety, a three-membered cyclic structure, is known for its unique electronic properties and strain energy, which can influence the reactivity and binding affinity of the molecule. In contrast, the aldehyde group (CHO) serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives. The presence of the piperidine-sulfonyl group adds another layer of complexity, introducing both hydrophilic and hydrophobic interactions that can modulate solubility and binding interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the potential of Cyclopropanecarboxaldehyde, 1-(1-piperidinylsulfonyl)- as a key building block in the design of small-molecule inhibitors. Its structural features make it an attractive candidate for targeting enzymes involved in critical biological pathways, such as kinases and proteases. For instance, studies have demonstrated its utility in developing inhibitors that exhibit high selectivity for specific therapeutic targets, reducing off-target effects and improving overall efficacy.

In particular, the combination of the cyclopropane ring and the sulfonyl group has been shown to enhance binding affinity to protein receptors. This is attributed to the ability of these structural elements to form multiple hydrogen bonds and hydrophobic interactions with the target protein. Such interactions are crucial for achieving high-affinity binding and prolonged residence time at the active site of enzymes or receptors.

The piperidine ring, known for its ability to enhance oral bioavailability and metabolic stability, further contributes to the pharmacokinetic profile of derivatives derived from Cyclopropanecarboxaldehyde, 1-(1-piperidinylsulfonyl)-. This feature is particularly valuable in drug development, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy while minimizing side effects.

Recent research has also explored the use of this compound in fragment-based drug discovery (FBDD). FBDD is an approach that leverages small-molecule fragments with low molecular weight to identify lead compounds for further optimization. The structural simplicity and reactivity of Cyclopropanecarboxaldehyde, 1-(1-piperidinylsulfonyl)- make it an ideal candidate for generating diverse chemical libraries suitable for high-throughput screening.

Moreover, computational methods such as molecular docking and virtual screening have been employed to identify potential binding partners for this compound. These computational techniques have accelerated the discovery process by predicting binding affinities and identifying promising candidates for experimental validation. Such integrative approaches have significantly reduced the time and resources required for hit identification in drug discovery programs.

The versatility of Cyclopropanecarboxaldehyde, 1-(1-piperidinylsulfonyl)- extends beyond its role as an intermediate in drug synthesis. It has also been utilized in materials science and catalysis due to its unique reactivity and structural properties. For example, its ability to participate in cycloaddition reactions has made it a valuable tool in organic synthesis, enabling the construction of complex molecular architectures.

In conclusion, Cyclopropanecarboxaldehyde, 1-(1-piperidinylsulfonyl)- (CAS No. 1889994-97-1) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its structural features make it an attractive candidate for developing novel bioactive agents targeting various therapeutic areas. The ongoing research into its applications underscores its importance as a key building block in modern drug discovery and molecular synthesis.